Cas no 774518-42-2 (methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate)
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylicacid, 5-amino-5,6,7,8-tetrahydro-, methyl ester
- 1-Naphthalenecarboxylicacid,5-amino-5,6,7,8-tetrahydro-,methylester(9CI)
- EN300-9503368
- methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
- 774518-42-2
-
- MDL: MFCD20463907
- Inchi: 1S/C12H15NO2/c1-15-12(14)10-6-2-5-9-8(10)4-3-7-11(9)13/h2,5-6,11H,3-4,7,13H2,1H3
- InChI Key: KOCBYMLGUROFIS-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC2=C1CCCC2N)=O
Computed Properties
- Exact Mass: 205.11
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 1.4
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9503368-0.05g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 0.05g |
$683.0 | 2025-02-21 | |
| Enamine | EN300-9503368-0.1g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 0.1g |
$715.0 | 2025-02-21 | |
| Enamine | EN300-9503368-0.25g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 0.25g |
$748.0 | 2025-02-21 | |
| Enamine | EN300-9503368-0.5g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 0.5g |
$781.0 | 2025-02-21 | |
| Enamine | EN300-9503368-1.0g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 1.0g |
$813.0 | 2025-02-21 | |
| Enamine | EN300-9503368-2.5g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 2.5g |
$1594.0 | 2025-02-21 | |
| Enamine | EN300-9503368-5.0g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 5.0g |
$2360.0 | 2025-02-21 | |
| Enamine | EN300-9503368-10.0g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 95.0% | 10.0g |
$3500.0 | 2025-02-21 | |
| Enamine | EN300-9503368-1g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 1g |
$813.0 | 2023-09-01 | ||
| Enamine | EN300-9503368-5g |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
774518-42-2 | 5g |
$2360.0 | 2023-09-01 |
methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
Introduction to Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 774518-42-2)
Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate, identified by its CAS number 774518-42-2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the tetrahydronaphthalene family, which is known for its diverse biological activities and applications in drug development. The presence of both an amino group and a carboxylate moiety makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.
The structural features of methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate contribute to its potential utility in various chemical transformations. The tetrahydronaphthalene core provides a rigid aromatic framework that can be modified through functional group interconversions, while the amino and carboxylate groups offer reactive sites for further derivatization. These properties make it a valuable building block in the construction of novel therapeutic agents.
In recent years, there has been growing interest in the development of new drugs based on tetrahydronaphthalene derivatives due to their reported biological activities. For instance, studies have shown that certain tetrahydronaphthalene-based compounds exhibit anti-inflammatory, analgesic, and anticancer properties. The amino group in methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate can be selectively modified to introduce additional functional groups, enabling the design of molecules with tailored biological activities.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate to develop new analogs with enhanced pharmacological profiles. For example, modifications at the amino group have led to the discovery of compounds with improved binding affinity to target enzymes and receptors. Similarly, alterations at the carboxylate moiety have resulted in derivatives with enhanced metabolic stability.
The synthetic utility of methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has also been explored in the context of asymmetric synthesis. The chiral center present in the tetrahydronaphthalene core can be selectively modified to produce enantiomerically pure compounds, which are often required for pharmaceutical applications. This has opened up new avenues for the development of enantiomerically enriched drugs with improved therapeutic efficacy and reduced side effects.
Recent advances in computational chemistry have further enhanced our understanding of the reactivity and biological activity of methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate. Molecular modeling studies have revealed insights into how structural modifications influence binding interactions with biological targets. These computational approaches have been instrumental in guiding the design of novel derivatives with optimized pharmacokinetic properties.
The pharmaceutical industry has taken note of these developments and is actively exploring the potential of tetrahydronaphthalene derivatives as lead compounds for new drug candidates. Several companies have initiated programs to synthesize and screen libraries of these derivatives for their biological activity. This interest underscores the importance of compounds like methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate as valuable tools in drug discovery.
In conclusion, methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 774518-42-2) represents a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an attractive intermediate for the development of new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.
774518-42-2 (methyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)